Cas no 378211-95-1 (2-(2,4-dichlorophenoxy)methyl-1-ethyl-1H-1,3-benzodiazole)

• Product Name: 2-(2,4-dichlorophenoxy)methyl-1-ethyl-1H-1,3-benzodiazole
• CAS No: 378211-95-1
• MF: C₁₆H₁₄Cl₂N₂O
• MW: 321.20116186142
• CID: 6529905
• Update Time: 2025-06-27

2-(2,4-dichlorophenoxy)methyl-1-ethyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)methyl-1-ethyl-1H-1,3-benzodiazole
• 2-((2,4-dichlorophenoxy)methyl)-1-ethyl-1H-benzo[d]imidazole
• 1H-Benzimidazole, 2-[(2,4-dichlorophenoxy)methyl]-1-ethyl-

• Inchi： 1S/C16H14Cl2N2O/c1-2-20-14-6-4-3-5-13(14)19-16(20)10-21-15-8-7-11(17)9-12(15)18/h3-9H,2,10H2,1H3
• InChI Key： BMHNZRXRIRZIRY-UHFFFAOYSA-N
• SMILES： C1(COC2=CC=C(Cl)C=C2Cl)N(CC)C2=CC=CC=C2N=1

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 491.4±35.0 °C(Predicted)
• pka: 4.98±0.10(Predicted)

Additional information on 2-(2,4-dichlorophenoxy)methyl-1-ethyl-1H-1,3-benzodiazole

Introduction to 2-(2,4-Dichlorophenoxy)methyl-1-Ethyl-1H-1,3-Benzodiazole (CAS No: 378211-95-1)

The compound 2-(2,4-dichlorophenoxy)methyl-1-ethyl-1H-1,3-benzodiazole (CAS No: 378211-95-1) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of benzodiazoles, which are known for their versatile applications in drug design and advanced materials development. The benzodiazole core of this molecule provides a rigid aromatic system that can be further functionalized to enhance its biological activity or electronic properties.

Recent studies have highlighted the potential of benzodiazole derivatives as promising candidates for the development of novel therapeutics. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that benzodiazole-based compounds exhibit potent anti-inflammatory and antioxidant properties, making them ideal for targeting chronic inflammatory diseases such as arthritis and neurodegenerative disorders. The dichlorophenoxy group attached to the benzodiazole core in this compound further enhances its pharmacokinetic properties, including improved solubility and bioavailability.

In terms of synthesis, the compound CAS No: 378211-95-1 is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The introduction of the ethy group at the 1-position of the benzodiazole ring is crucial for stabilizing the molecule's conformation and enhancing its interaction with biological targets. Advanced techniques such as microwave-assisted synthesis have been employed to optimize the reaction conditions, ensuring high yields and purity of the final product.

The structural uniqueness of 2-(2,4-dichlorophenoxy)methyl-1-ethyl-1H-1,3-benzodiazole lies in its ability to act as a scaffold for further functionalization. Researchers have explored the incorporation of additional substituents to modulate its electronic properties and improve its binding affinity towards specific biological targets. For example, studies published in *Chemical Communications* reported that the introduction of electron-withdrawing groups at the para position of the dichlorophenoxy ring significantly enhances the compound's ability to inhibit tyrosine kinase activity, a key target in cancer therapy.

From a materials science perspective, benzodiazole derivatives like CAS No: 378211-95-1 have shown promise as components in organic light-emitting diodes (OLEDs) due to their excellent electron transport properties. The rigid aromatic system of the benzodiazole core facilitates efficient charge transport, while the substituents can be tailored to optimize emission characteristics. Recent advancements in OLED technology have leveraged these properties to develop more efficient and stable display devices.

In conclusion, CAS No: 378211-95-1, or 2-(2,4-dichlorophenoxy)methyl-1-Ethyl-H-benzodiazole, represents a versatile platform for both medicinal and materials research. Its unique structure and functional groups make it an attractive candidate for developing novel therapeutics and advanced materials. As research continues to uncover new applications for this compound, it is poised to play a significant role in advancing both pharmaceutical and technological innovations.